Cas no 159610-91-0 (L-Norleucine, 6-azido-, methyl ester)

• Product Name: L-Norleucine, 6-azido-, methyl ester
• CAS No: 159610-91-0
• MF: C₇H₁₄N₄O₂
• MW: 186.211660861969
• CID: 2926469
• Update Time: 2025-11-01

L-Norleucine, 6-azido-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Norleucine, 6-azido-, methyl ester

• Inchi： 1S/C7H14N4O2/c1-13-7(12)6(8)4-2-3-5-10-11-9/h6H,2-5,8H2,1H3/t6-/m0/s1
• InChI Key： ZZXWLEXVDICLOH-LURJTMIESA-N
• SMILES： [C@@H](N)(C(=O)OC)CCCCN=[N+]=[N-]

Additional information on L-Norleucine, 6-azido-, methyl ester

Introduction to L-Norleucine, 6-azido-, methyl ester (CAS No. 159610-91-0)

L-Norleucine, 6-azido-, methyl ester is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 159610-91-0, is a derivative of L-norleucine, featuring a 6-azido substituent and a methyl ester group. The presence of these functional groups makes it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.

The methyl ester form of L-Norleucine, 6-azido-, enhances its solubility in organic solvents, making it more versatile for various chemical reactions. This property is particularly useful in the synthesis of peptides and proteins, where solubility plays a critical role in ensuring efficient reaction rates and product purity. The 6-azido group is another key feature, as azido compounds are widely used in medicinal chemistry due to their reactivity in forming C-N bonds, which is essential for constructing complex molecular architectures.

In recent years, there has been growing interest in the applications of azido compounds in drug development. The azido group can be selectively converted into other functional groups such as alcohols, amines, and amides through various chemical reactions. This reactivity makes L-Norleucine, 6-azido-, methyl ester a valuable tool for synthesizing novel pharmacophores and exploring new therapeutic avenues. For instance, researchers have utilized this compound to develop new antibiotics and anti-inflammatory agents by leveraging its ability to undergo facile functionalization.

One of the most exciting areas of research involving L-Norleucine, 6-azido-, methyl ester is its potential use in the development of targeted therapies. The ability to introduce specific functional groups at precise positions within a molecule allows for the creation of highly selective drugs that can interact with biological targets with minimal side effects. This precision is particularly important in the treatment of chronic diseases such as cancer and autoimmune disorders, where targeted therapy can significantly improve patient outcomes.

Recent studies have also explored the use of L-Norleucine, 6-azido-, methyl ester in the field of bioconjugation chemistry. Bioconjugation involves linking small molecules to larger biomolecules such as antibodies or peptides to enhance their therapeutic efficacy. The azido group provides a convenient handle for attaching these biomolecules through click chemistry reactions, which are known for their high efficiency and selectivity. This approach has been successfully applied in the development of monoclonal antibodies and peptide-based drugs.

The pharmaceutical industry has been particularly interested in the potential applications of L-Norleucine derivatives due to their structural similarity to natural amino acids. This similarity allows these compounds to mimic the behavior of natural amino acids within biological systems, making them suitable candidates for drug development. Additionally, the presence of both the methyl ester and 6-azido groups provides multiple points for functionalization, enabling researchers to design molecules with tailored properties.

In conclusion, L-Norleucine, 6-azido-, methyl ester (CAS No. 159610-91-0) is a versatile and valuable compound with significant potential in pharmaceutical research and biotechnology. Its unique structural features make it an excellent intermediate for synthesizing complex molecules and exploring new therapeutic strategies. As research in this field continues to advance, it is likely that this compound will play an increasingly important role in the development of novel drugs and treatments.